Cas no 10184-69-7 (17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione)

• Product Name: 17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione
• CAS No: 10184-69-7
• MF: C₂₁H₂₆O₄
• MW: 342.428746700287
• CID: 2865918
• Update Time: 2023-08-10

17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• ZCF6ZW8234
• Deltacortinene
• Prednisone impurity D [EP]
• 17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione

• Inchi： 1S/C21H26O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h5-6,8,11,15,17,22,25H,3-4,7,9-10,12H2,1-2H3/t15-,17+,19+,20+,21+/m1/s1
• InChI Key： MATJXMUQVASJHW-ONKRVSLGSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

• Exact Mass: 342.183109g/mol
• Monoisotopic Mass: 342.183109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 342.4g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids